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Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological profile

of 4-Bromocinnamaldehyde. The information is intended to support risk assessment and

ensure safe laboratory practices for professionals working with this compound.

Chemical and Physical Properties
4-Bromocinnamaldehyde is a solid, light-yellow crystalline compound.[1][2][3] Key

quantitative physical and chemical properties are summarized in Table 1 for easy reference and

comparison.
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Property Value Source

Molecular Formula C₉H₇BrO [3][4]

Molecular Weight 211.06 g/mol [5]

Melting Point 78-82 °C [5]

Boiling Point 310.5 °C at 760 mmHg [2][3]

Density ~1.460 g/cm³ [1][3]

Solubility
Soluble in alcohol and ether;

insoluble in water.
[1]

Appearance
White or light yellow crystalline

solid.
[1]

Hazard Identification and GHS Classification
4-Bromocinnamaldehyde is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications based on available data.

Hazard Class GHS Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[4][6]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[7]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[7]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[7]

Signal Word: Warning[4][7]
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Hazard Pictograms:

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling 4-Bromocinnamaldehyde is crucial to minimize exposure

and ensure a safe laboratory environment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[8]

Ensure that eyewash stations and safety showers are readily accessible.[9]

Personal Protective Equipment (PPE)
Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 (EU) or NIOSH (US)

standards.

Protects against dust particles

and chemical splashes that

can cause serious eye

irritation.[8][10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or chemical-resistant suit

should be worn.

Prevents skin contact which

can cause irritation and

potential skin sensitization.[8]

[10]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.

Protects against inhalation of

dust which may cause

respiratory tract irritation.[5]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[8][9]
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Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

The following diagram illustrates a general workflow for the safe handling of 4-
Bromocinnamaldehyde in a laboratory setting.
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A logical workflow for the safe handling of 4-Bromocinnamaldehyde.
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First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][8][9]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists.[4][8][9]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[4][8][9]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Call a

physician or poison control center immediately.

[4][8][9]

Accidental Release Measures
In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. Sweep up the spilled solid, avoiding dust generation, and place it into a suitable,

closed container for disposal.[8]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][9] It is

also noted to be sensitive to light, air, and moisture, so storage under an inert atmosphere is

recommended.

Disposal: Dispose of contents/container to an approved waste disposal plant.[8][9]
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Experimental Protocols for Hazard Assessment
While specific toxicological studies for 4-Bromocinnamaldehyde are not publicly available, its

GHS classification indicates that it has been tested according to standardized protocols. The

following are representative methodologies for the key hazards identified.

Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD 492)
This in vitro method is used to identify chemicals that are not classified as requiring labeling for

eye irritation or serious eye damage.

Test System: A reconstructed human cornea-like epithelium (RhCE) model, such as

EpiOcular™, is used. This model consists of a multi-layered, differentiated epithelium

cultured on a permeable membrane.

Procedure:

The test substance is applied topically to the RhCE tissue.

For solid substances, the exposure time is typically 6 hours at 37°C.

Following exposure, the tissue is rinsed and incubated in fresh medium.

Cell viability is then assessed using a quantitative method, such as the MTT assay.

Interpretation: If the cell viability is greater than 60% relative to the negative control, the

substance is classified as a non-irritant (GHS No Category). If viability is 60% or less, it is

considered an irritant, and further testing may be required to distinguish between GHS

Category 1 and 2.

Skin Sensitization: Direct Peptide Reactivity Assay
(DPRA) (OECD 442C)
This in chemico method assesses the molecular initiating event of skin sensitization by

measuring the reactivity of a chemical with synthetic peptides containing cysteine and lysine.
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Principle: Skin sensitizers are typically electrophiles that react with nucleophilic amino acids

in skin proteins to form haptens. The DPRA mimics this by measuring the depletion of

synthetic peptides after incubation with the test chemical.

Procedure:

Solutions of cysteine- and lysine-containing peptides are prepared.

The test chemical is incubated with each peptide solution for 24 hours at 25°C.

The reaction is quenched, and the remaining peptide concentration is quantified by High-

Performance Liquid Chromatography (HPLC) with UV detection.

Data Analysis: The percentage of peptide depletion is calculated for both cysteine and lysine.

The mean depletion is used to categorize the chemical into one of four reactivity classes: no

or minimal, low, moderate, or high reactivity.

Interpretation: Chemicals with low, moderate, or high reactivity are predicted to be skin

sensitizers.

Potential Signaling Pathways in Irritancy
Specific signaling pathways for 4-Bromocinnamaldehyde-induced irritation have not been

elucidated. However, studies on the parent compound, cinnamaldehyde, suggest that its irritant

and inflammatory effects may be mediated through the activation of key cellular signaling

pathways. It is plausible that 4-Bromocinnamaldehyde acts through similar mechanisms.

Cinnamaldehyde has been shown to induce the production of pro-inflammatory cytokines and

can activate the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and

MAPK (Mitogen-Activated Protein Kinase) signaling pathways in various cell types. These

pathways are central regulators of the inflammatory response.

The following diagram illustrates a proposed signaling pathway for cinnamaldehyde-induced

inflammation, which may be relevant to 4-Bromocinnamaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b015041?utm_src=pdf-body
https://www.benchchem.com/product/b015041?utm_src=pdf-body
https://www.benchchem.com/product/b015041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


External Stimulus

Cell Membrane

Cytoplasm

MAPK Pathway NF-κB Pathway

Nucleus

4-Bromocinnamaldehyde
(or Cinnamaldehyde)

Cell Surface Receptor

MAPKKK IKK

MAPKK

MAPK
(e.g., p38, ERK)

AP-1

activates

IκB

phosphorylates

NF-κB
(p50/p65)

releases

NF-κB

translocates to nucleus

Gene Expression

Pro-inflammatory Cytokines
(e.g., IL-6, TNF-α)

Click to download full resolution via product page

A proposed signaling pathway for inflammation induced by cinnamaldehydes.
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Conclusion
4-Bromocinnamaldehyde is a valuable chemical intermediate, but it possesses significant

hazards, including serious eye and skin irritation, potential for skin sensitization, and oral

toxicity. A thorough understanding of its properties and strict adherence to safety protocols are

essential for its safe handling. This guide provides a comprehensive resource for researchers

and professionals to mitigate the risks associated with the use of 4-Bromocinnamaldehyde.

Always refer to the most current Safety Data Sheet (SDS) provided by the supplier before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015041#4-bromocinnamaldehyde-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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